Cas no 865247-55-8 (ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

Ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is a specialized benzothiazole derivative featuring a fluorobenzoyl imino group and a sulfamoyl moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators due to its structural complexity. The presence of the sulfamoyl group enhances solubility and bioavailability, while the fluorobenzoyl moiety may contribute to binding affinity in biological targets. Its well-defined stereochemistry (Z-configuration) ensures precise reactivity in synthetic applications. Suitable for research in drug discovery, this compound offers a versatile scaffold for further functionalization, making it valuable for exploratory studies in pharmacological and biochemical contexts.
ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate structure
865247-55-8 structure
Product Name:ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
CAS No:865247-55-8
MF:C18H16FN3O5S2
MW:437.465145111084
CID:6278555
PubChem ID:3459022
Update Time:2025-05-23

ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
    • F1366-2917
    • ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
    • ethyl 2-[2-(3-fluorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
    • (Z)-ethyl 2-(2-((3-fluorobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
    • AKOS024607419
    • 865247-55-8
    • Inchi: 1S/C18H16FN3O5S2/c1-2-27-16(23)10-22-14-7-6-13(29(20,25)26)9-15(14)28-18(22)21-17(24)11-4-3-5-12(19)8-11/h3-9H,2,10H2,1H3,(H2,20,25,26)/b21-18-
    • InChI Key: IBMCMMKYHLAEGZ-UZYVYHOESA-N
    • SMILES: S1/C(=N\C(C2C=CC=C(C=2)F)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

  • Exact Mass: 437.05154113g/mol
  • Monoisotopic Mass: 437.05154113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 153Ų

ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1366-2917-2μmol
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1366-2917-5μmol
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1366-2917-10μmol
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1366-2917-20μmol
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1366-2917-1mg
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1366-2917-2mg
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1366-2917-3mg
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1366-2917-4mg
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1366-2917-5mg
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1366-2917-10mg
ethyl 2-[(2Z)-2-[(3-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
865247-55-8 90%+
10mg
$79.0 2023-05-17

ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature

Additional information on ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Ethyl 2-(2Z)-2-(3-Fluorobenzoyl)Imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-YlAcetate: A Comprehensive Overview

Ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No: 865247-55-8) is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a benzothiazole ring system, a sulfamoyl group, and a fluorobenzoyl imino substituent. The presence of these functional groups makes it a promising candidate for exploring novel chemical reactions and potential biological activities.

The benzothiazole moiety in this compound is known for its versatility in organic synthesis and its ability to participate in various types of reactions, including cycloadditions and nucleophilic substitutions. The sulfamoyl group (-SO₂NH-) adds to the compound's reactivity by introducing electron-withdrawing effects, which can enhance the electrophilicity of adjacent groups. Additionally, the fluorobenzoyl imino group (-C(=NH)CF₃) contributes to the compound's stability and potential bioavailability due to the electron-withdrawing nature of the fluorine atom.

Recent studies have highlighted the importance of such compounds in drug discovery and materials science. For instance, benzothiazole derivatives have been investigated for their anti-inflammatory and anticancer properties. The inclusion of a sulfamoyl group in this compound could further enhance its pharmacokinetic properties, making it a valuable lead compound for medicinal chemists.

Moreover, the unique combination of functional groups in this molecule provides an excellent platform for exploring supramolecular chemistry and self-assembling systems. The sulfamoyl group can act as a hydrogen bond donor or acceptor, facilitating interactions with other molecules in solution or in solid-state structures.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The Z configuration of the imino group is critical for determining the compound's physical properties and reactivity. Researchers have employed various strategies, including organocatalytic methods and transition-metal-catalyzed reactions, to achieve high yields and selectivities in its synthesis.

In terms of applications, this compound has shown promise in catalysis and as a building block for more complex molecules. Its ability to form stable complexes with metal ions makes it a potential candidate for designing new catalysts with enhanced activity and selectivity.

Looking ahead, further research into the properties of ethyl 2-(2Z)-2-(3-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No: 865247-55-8) is expected to uncover additional functionalities and applications. Its intricate structure offers numerous opportunities for modification and optimization, ensuring its continued relevance in both academic and industrial settings.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd